(3R*,4S*)-3,4-dimethyl-1-(2H-1,2,3-triazol-2-ylacetyl)-4-piperidinol

• IUPAC Name: 1-[(3R,4S)-4-hydroxy-3,4-dimethylpiperidin-1-yl]-2-(triazol-2-yl)ethanone
• InChI: InChI=1S/C11H18N4O2/c1-9-7-14(6-3-11(9,2)17)10(16)8-15-12-4-5-13-15/h4-5,9,17H,3,6-8H2,1-2H3/t9-,11+/m1/s1
• InChI Key: OKOJHSUNKDCUHX-KOLCDFICSA-N
• Canonical SMILES: CC1CN(CCC1(C)O)C(=O)CN2N=CC=N2
• Isomeric SMILES: C[C@@H]1CN(CC[C@]1(C)O)C(=O)CN2N=CC=N2
• Molecular Formula: C11H18N4O2
• Molecular Weight: 238.29 g/mol

Description

(3R*,4S*)-3,4-dimethyl-1-(2H-1,2,3-triazol-2-ylacetyl)-4-piperidinol is a chemical compound that has been used extensively in scientific research. It is a chiral molecule with two stereocenters and is commonly referred to as DMTP. DMTP is a piperidine derivative that has been synthesized using various methods.

Scientific Research Applications

Synthesis of Derivatives and Complexes

Research into the synthesis of derivatives of triazapentadienyl ligands and their use in isolating copper(I) complexes suggests a potential application in the field of inorganic chemistry. These complexes exhibit unique structural and electronic properties, offering insights into metal-ligand interactions and coordination chemistry (Zhou et al., 2008).

Antimicrobial and Anti-proliferative Activities

Compounds linked to 1,2,3-triazole derivatives, including pyrrolidines, have been synthesized and shown to possess significant antimicrobial and anti-proliferative activities. This application is particularly relevant in the search for new treatments against various forms of cancer and microbial infections (Ince et al., 2020).

Molecular Structure Investigations

The synthesis and structural investigation of s-triazine derivatives incorporating pyrazole, piperidine, and aniline moieties highlight the compound's role in understanding molecular interactions and properties. Such studies are fundamental in the design and development of new materials with tailored features (Shawish et al., 2021).

Evaluation of Anti-neoplastic Activity

The evaluation of anti-neoplastic activity of triazole derivatives against specific cancer models in mice indicates the compound's potential use in cancer research and therapy. Such studies contribute to the development of new anticancer agents (Arul & Smith, 2016).

Investigation of Antimicrobial Agents

The synthesis and evaluation of thiazolidinone derivatives for their antimicrobial activity represent another application in the pharmaceutical industry, specifically in developing new antimicrobial agents (Patel et al., 2012).